Cas no 81322-67-0 (3-Chloro-2,4-dimethyl-6-hydroxybenzaldehyde)

3-Chloro-2,4-dimethyl-6-hydroxybenzaldehyde is a substituted benzaldehyde derivative featuring chloro, methyl, and hydroxyl functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its unique substitution pattern enhances reactivity in electrophilic and nucleophilic aromatic substitution reactions, making it valuable for constructing complex molecular frameworks. The presence of both electron-donating (hydroxy, methyl) and electron-withdrawing (chloro) groups allows for selective functionalization. The compound exhibits moderate stability under standard conditions, though storage in a cool, dry environment is recommended to prevent degradation. Its purity and structural specificity make it suitable for research and industrial applications requiring precise chemical modifications.
3-Chloro-2,4-dimethyl-6-hydroxybenzaldehyde structure
81322-67-0 structure
Product name:3-Chloro-2,4-dimethyl-6-hydroxybenzaldehyde
CAS No:81322-67-0
MF:C9H9O2Cl
MW:184.61956
MDL:MFCD00732125
CID:721054
PubChem ID:3335082

3-Chloro-2,4-dimethyl-6-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-6-hydroxy-2,4-dimethylbenzaldehyde
    • 5-Chloro-2-hydroxy-4-methyl-benzaldehyde
    • Benzaldehyde,3-chloro-6-hydroxy-2,4-dimethyl-
    • 3,5-dimethyl-4-chloro-2-formylphenol
    • 3-Chlor-6-hydroxy-2,4-dimethyl-benzaldehyd
    • 3-chloro-2,4-dimethyl-6-hydroxybenzaldehyde
    • 3-chloro-6-hydroxy-2,4-dimethyl-benzaldehyde
    • 4,6-dimethyl-5-chlorosalicylaldehyde
    • 5-chloro-4,6-dimethyl-salicylaldehyde
    • AKOS000103410
    • BP-10500
    • 81322-67-0
    • FT-0641819
    • 2,4-Dimethyl-3-Chloro-6-Hydroxybenzaldehyde
    • PS-8513
    • 3-chloro-6-hydroxy-2,4-dimethyl-benzaldehyde, AldrichCPR
    • EN300-200903
    • CS-0172049
    • MFCD00732125
    • A922793
    • SB85424
    • NXNLQPJNVDGFOE-UHFFFAOYSA-N
    • SCHEMBL2923107
    • DTXSID00391566
    • DB-046197
    • 3-Chloro-2,4-dimethyl-6-hydroxybenzaldehyde
    • MDL： MFCD00732125
    • Inchi： InChI=1S/C9H9ClO2/c1-5-3-8(12)7(4-11)6(2)9(5)10/h3-4,12H,1-2H3
    • InChI Key： NXNLQPJNVDGFOE-UHFFFAOYSA-N
    • SMILES： CC1=C(C(=C(C=O)C(=C1)O)C)Cl

Computed Properties

  • Exact Mass: 184.02900
  • Monoisotopic Mass: 184.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 2.9

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.281
  • Boiling Point: 272.5℃ at 760 mmHg
  • Flash Point: 118.6 °C
  • Refractive Index: 1.615
  • PSA: 37.30000
  • LogP: 2.47490

3-Chloro-2,4-dimethyl-6-hydroxybenzaldehyde Security Information

  • Signal Word：Warning
  • Hazard Statement： H302;H315;H319
  • Warning Statement： P305+P351+P338
  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • Storage Condition：2-8 °C

3-Chloro-2,4-dimethyl-6-hydroxybenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

3-Chloro-2,4-dimethyl-6-hydroxybenzaldehyde Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
C585245-100mg
3-Chloro-2,4-dimethyl-6-hydroxybenzaldehyde
 81322-67-0
100mg
 $ 65.00 2022-06-06
Enamine
EN300-200903-0.05g
3-chloro-6-hydroxy-2,4-dimethylbenzaldehyde
 81322-67-0
0.05g
 $348.0 2023-09-16
Alichem
A019143757-5g
3-Chloro-6-hydroxy-2,4-dimethylbenzaldehyde
 81322-67-0 95%
5g
 $529.20 2023-09-01
AstaTech
23015-25/G
3-CHLORO-6-HYDROXY-2,4-DIMETHYL-BENZALDEHYDE
 81322-67-0 95%
25/G
 $1942 2022-06-02
Alichem
A019143757-25g
3-Chloro-6-hydroxy-2,4-dimethylbenzaldehyde
 81322-67-0 95%
25g
 $1908.90 2023-09-01
abcr
AB168403-1 g
3-Chloro-6-hydroxy-2,4-dimethyl-benzaldehyde, 95%; .
 81322-67-0 95%
1g
 €235.00 2023-05-08
Chemenu
CM117394-5g
3-Chloro-6-hydroxy-2,4-dimethylbenzaldehyde
 81322-67-0 95%
5g
 $383 2024-07-23
Enamine
EN300-200903-1.0g
3-chloro-6-hydroxy-2,4-dimethylbenzaldehyde
 81322-67-0
1g
 $671.0 2023-06-04
Enamine
EN300-200903-5.0g
3-chloro-6-hydroxy-2,4-dimethylbenzaldehyde
 81322-67-0
5g
 $1945.0 2023-06-04
Enamine
EN300-200903-0.1g
3-chloro-6-hydroxy-2,4-dimethylbenzaldehyde
 81322-67-0
0.1g
 $364.0 2023-09-16

3-Chloro-2,4-dimethyl-6-hydroxybenzaldehyde Related Literature

  • 1. 422. The stability of coumarinic acids. Chelation of the hydroxyl group
    Malcolm Crawford,J. W. Rasburn J. Chem. Soc. 1956 2155

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Amadis Chemical Company Limited
(CAS:81322-67-0)3-Chloro-2,4-dimethyl-6-hydroxybenzaldehyde
A922793
Purity:99%
Quantity:5g
Price ($):410.0